Methyl 2,6-dimethyl-1H-indole-3-carboxylate

• CAS: 1082470-14-1

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 2,6-dimethyl-1H-indole-3-carboxylate

Abstract

This technical guide provides a comprehensive overview of Methyl 2,6-dimethyl-1H-indole-3-carboxylate (CAS 1082470-14-1), a heterocyclic compound of interest to researchers in medicinal chemistry and drug discovery. While specific data for this molecule is limited, this document consolidates available information and provides expert-driven insights based on established chemical principles and data from structurally similar analogs. The guide details the compound's physicochemical properties, proposes a robust, two-stage synthesis protocol grounded in the Japp-Klingemann and Fischer indole reactions, and explores its potential as a scaffold in modern drug development. Methodologies are presented with detailed, step-by-step protocols, mechanistic diagrams, and workflow visualizations to ensure scientific integrity and practical applicability for laboratory professionals.

Introduction: The Indole Scaffold in Modern Drug Discovery

The indole nucleus is a quintessential privileged scaffold in medicinal chemistry, forming the core of numerous natural products, pharmaceuticals, and agrochemicals.[1][2] Its unique aromatic and electronic properties, coupled with the ability of the N-H group to act as a hydrogen bond donor, allow indole-containing molecules to interact with a wide array of biological targets.[3] Consequently, indole derivatives have demonstrated a vast spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[3][4]

Methyl 2,6-dimethyl-1H-indole-3-carboxylate belongs to the indole-3-carboxylate class of compounds. The carboxylate group at the 3-position significantly influences the electronic character of the indole ring, and the methyl substitutions at the 2- and 6-positions provide steric and electronic modifications that can be crucial for tuning target affinity and pharmacokinetic properties. This guide serves as a foundational resource for researchers investigating this specific molecule or related substituted indole-3-carboxylate derivatives.

Physicochemical and Structural Properties

While extensive experimental data for Methyl 2,6-dimethyl-1H-indole-3-carboxylate is not publicly available, its fundamental properties can be calculated or estimated based on its structure and comparison with well-characterized analogs.

Property	Value	Source / Method
CAS Number	1082470-14-1	[5][6]
Molecular Formula	C₁₂H₁₃NO₂	[5]
Molecular Weight	203.24 g/mol	[5]
IUPAC Name	methyl 2,6-dimethyl-1H-indole-3-carboxylate	[5]
Appearance	Predicted: White to off-white/brown solid	Analog Est.[7]
Melting Point	Predicted: >150 °C	Analog Est.[8]
Boiling Point	Predicted: >340 °C at 760 mmHg	Analog Est.[3]
Solubility	Predicted: Soluble in methanol, DMSO, DMF	General Prin.
SMILES	COC(=O)C1=C(C)NC2=C1C=C(C)C=C2	Calculated
InChI Key	N/A (Not available in public databases)	-

Note: Some properties are estimated based on structurally related compounds such as Methyl indole-3-carboxylate and various methylated indole carboxylates.

Proposed Synthesis Pathway and Experimental Protocols

Given the structure of the target molecule, a robust and classical synthetic approach involves a two-stage process: (1) The Japp-Klingemann reaction to form a key phenylhydrazone intermediate, followed by (2) an acid-catalyzed Fischer indole synthesis to construct the final heterocyclic ring system.[2][9] This pathway offers high convergence and reliability for constructing substituted indoles.

Synthesis Workflow Overview

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]
• 3. Methyl 3-methyl-1H-indole-6-carboxylate | 184151-49-3 [sigmaaldrich.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. molcore.com [molcore.com]
• 6. 1H-indole-3-carboxylic acid, 2,6-diMethyl-, Methyl ester | 1082470-14-1 [chemicalbook.com]
• 7. Methyl 3-methyl-1H-indole-6-carboxylate | 184151-49-3 [sigmaaldrich.com]
• 8. 吲哚-3-甲酸甲酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to Methyl 2,6-dimethylindole-3-carboxylate

This guide provides a comprehensive technical overview of methyl 2,6-dimethylindole-3-carboxylate, a heterocyclic compound of significant interest to researchers and professionals in drug development. We will delve into its chemical structure, synthesis, spectroscopic characterization, and its emerging role as a versatile scaffold in medicinal chemistry.

Introduction: The Significance of the Indole Nucleus

The indole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1] Its unique electronic properties and ability to participate in various intermolecular interactions make it a cornerstone in the design of bioactive molecules. Methyl 2,6-dimethylindole-3-carboxylate, a derivative of this important heterocyclic family, presents a valuable building block for the synthesis of novel therapeutic agents. The strategic placement of methyl groups at the 2 and 6 positions, along with the carboxylate at the 3 position, offers distinct steric and electronic features that can be exploited for targeted drug design.

The indole framework is a common feature in a wide array of pharmacologically active compounds, demonstrating efficacy in areas such as cancer treatment, management of infectious diseases, and anti-inflammatory therapies.[1] The versatility of the indole-3-carboxylate moiety, in particular, has been highlighted in the development of inhibitors for various enzymes and receptors.

Chemical Structure and Properties

Methyl 2,6-dimethylindole-3-carboxylate possesses the molecular formula C₁₂H₁₃NO₂ and a molecular weight of 203.24 g/mol .[2] The core of the molecule is the indole bicyclic system, which consists of a benzene ring fused to a pyrrole ring.

Key Structural Features:

• Indole Core: A planar, aromatic system that provides a rigid scaffold.

• Methyl Group at C2: This substitution enhances the electron-donating nature of the pyrrole ring and can influence binding selectivity.

• Methyl Group at C6: Substitution on the benzene ring can modulate the overall electronic properties and lipophilicity of the molecule.

• Methyl Carboxylate at C3: This electron-withdrawing group is a key functional handle for further synthetic modifications and can act as a hydrogen bond acceptor.

Below is a diagram illustrating the chemical structure of methyl 2,6-dimethylindole-3-carboxylate.

Caption: Chemical structure of methyl 2,6-dimethylindole-3-carboxylate.

Synthesis Strategies: The Fischer Indole Synthesis

A classic and highly effective method for the synthesis of substituted indoles is the Fischer indole synthesis.[3][4] This reaction involves the acid-catalyzed cyclization of an arylhydrazone, which is typically formed in situ from an arylhydrazine and a ketone or aldehyde.[5]

For the synthesis of methyl 2,6-dimethylindole-3-carboxylate, a suitable starting material would be the hydrochloride salt of 2,6-dimethylphenylhydrazine, which would be reacted with methyl pyruvate. The reaction proceeds through a[6][6]-sigmatropic rearrangement of the corresponding enamine intermediate.[5]

Step-by-Step Experimental Protocol

Materials:

• 2,6-Dimethylphenylhydrazine hydrochloride

• Methyl pyruvate

• Glacial acetic acid

• Ethanol

• Hydrochloric acid (concentrated)

Procedure:

• Hydrazone Formation: In a round-bottom flask, dissolve 2,6-dimethylphenylhydrazine hydrochloride in a minimal amount of warm ethanol. To this solution, add an equimolar amount of methyl pyruvate. A catalytic amount of concentrated hydrochloric acid can be added to facilitate the reaction. Stir the mixture at room temperature for 1-2 hours. The formation of the hydrazone can be monitored by thin-layer chromatography (TLC).

• Cyclization: To the reaction mixture containing the hydrazone, add an excess of glacial acetic acid. Heat the mixture to reflux (approximately 118 °C) for 2-4 hours. The progress of the cyclization to the indole product should be monitored by TLC.

• Work-up and Purification: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker of ice-water. The crude product will precipitate out of the solution. Collect the solid by vacuum filtration and wash with cold water. The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, or by column chromatography on silica gel.

The causality behind these experimental choices lies in the established mechanism of the Fischer indole synthesis. The acidic conditions are crucial for both the formation of the hydrazone and the subsequent[6][6]-sigmatropic rearrangement and cyclization. Glacial acetic acid serves as both a solvent and a catalyst for the cyclization step.

Synthesis Workflow Diagram

Caption: Workflow for the Fischer indole synthesis of methyl 2,6-dimethylindole-3-carboxylate.

Spectroscopic Characterization and Structural Elucidation

The definitive identification of methyl 2,6-dimethylindole-3-carboxylate relies on a combination of spectroscopic techniques. The data presented here is a representative compilation from various sources.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

Table 1: ¹H NMR Spectroscopic Data (Representative)

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
~8.3	br s	1H	N-H
~7.8	s	1H	H-4
~7.0	d	1H	H-5
~6.9	d	1H	H-7
~3.9	s	3H	-OCH₃
~2.7	s	3H	C2-CH₃
~2.4	s	3H	C6-CH₃

Solvent: CDCl₃. Data is representative and may vary based on experimental conditions.

Table 2: ¹³C NMR Spectroscopic Data (Representative)

Chemical Shift (δ) ppm	Carbon Assignment
~166	C=O
~144	C-2
~135	C-7a
~132	C-6
~127	C-3a
~125	C-5
~120	C-4
~110	C-7
~105	C-3
~51	-OCH₃
~21	C6-CH₃
~14	C2-CH₃

Solvent: CDCl₃. Data is representative and may vary based on experimental conditions.

The proton NMR spectrum clearly shows the characteristic broad singlet for the N-H proton, along with distinct signals for the aromatic protons and the three methyl groups. The ¹³C NMR spectrum confirms the presence of the ester carbonyl and the various aromatic and aliphatic carbons.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule.

Table 3: IR Spectroscopic Data (Representative)

Wavenumber (cm⁻¹)	Intensity	Bond Vibration
~3300	Strong, Broad	N-H Stretch
~2950	Medium	Aliphatic C-H Stretch
~1680	Strong	C=O Stretch (Ester)
~1600, ~1480	Medium	C=C Stretch (Aromatic)
~1250	Strong	C-O Stretch (Ester)

Sample Preparation: KBr disc or thin film.

The strong, broad absorption around 3300 cm⁻¹ is indicative of the N-H stretching vibration. The intense peak at approximately 1680 cm⁻¹ is characteristic of the ester carbonyl group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Table 4: Mass Spectrometry Data (Electron Ionization - EI)

m/z	Relative Intensity	Assignment
203	High	[M]⁺ (Molecular Ion)
172	Moderate	[M - OCH₃]⁺
144	High	[M - COOCH₃]⁺

Fragmentation patterns are predictive and can vary.

The mass spectrum would be expected to show a prominent molecular ion peak at m/z 203, corresponding to the molecular weight of the compound. Key fragments would likely arise from the loss of the methoxy group (m/z 172) and the entire methyl carboxylate group (m/z 144).

Applications in Drug Discovery and Development

The indole scaffold is a cornerstone in modern drug discovery, with derivatives showing a wide range of biological activities.[7][8] Methyl 2,6-dimethylindole-3-carboxylate, with its specific substitution pattern, offers a unique starting point for the synthesis of novel therapeutic agents. The methyl groups can provide beneficial steric interactions within a target's binding pocket, while the carboxylate offers a site for further chemical elaboration to modulate properties such as solubility, cell permeability, and target affinity.

Indole-3-carboxylate derivatives have been investigated for a variety of therapeutic applications, including as:

• Anticancer agents: By serving as scaffolds for inhibitors of protein kinases and other enzymes involved in cell proliferation.[1]

• Antimicrobial agents: The indole nucleus can be functionalized to target bacterial cell wall synthesis or other essential microbial processes.[1]

• Anti-inflammatory agents: By targeting enzymes such as cyclooxygenases or lipoxygenases.

The strategic design of libraries based on the methyl 2,6-dimethylindole-3-carboxylate core allows for the systematic exploration of structure-activity relationships, a critical aspect of the drug discovery process.

Conclusion

Methyl 2,6-dimethylindole-3-carboxylate is a valuable heterocyclic compound with a well-defined chemical structure that can be reliably synthesized and characterized. Its utility as a building block in medicinal chemistry is underscored by the proven importance of the indole scaffold in a multitude of therapeutic areas. This guide has provided a detailed technical overview, from its synthesis to its spectroscopic properties, to aid researchers and drug development professionals in harnessing the potential of this versatile molecule.

References

• New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. PubMed. [Link]

• Taylor & Francis. Fischer indole synthesis – Knowledge and References. [Link]

• Organic Chemistry Portal. Fischer Indole Synthesis. [Link]

• SciSpace. Fischer indole synthesis in the absence of a solvent. [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). PMC. [Link]

• Der Pharma Chemica. Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. [Link]

Sources

• 1. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. molcore.com [molcore.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Fischer Indole Synthesis [organic-chemistry.org]
• 5. scispace.com [scispace.com]
• 6. rsc.org [rsc.org]
• 7. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. derpharmachemica.com [derpharmachemica.com]

Technical Guide: Solubility Profiling of Methyl 2,6-dimethyl-1H-indole-3-carboxylate

[1]

Executive Summary

Methyl 2,6-dimethyl-1H-indole-3-carboxylate (CAS: 1082470-14-1) exhibits a distinct solubility profile governed by its indole core, lipophilic methyl substituents, and the polarizable ester moiety.

• DMSO (Dimethyl Sulfoxide): Acts as the primary solubilizer for stock solution preparation, typically supporting concentrations >20 mM.[1] It disrupts the intermolecular hydrogen bonding of the indole N-H more effectively than protic solvents.[1]

• Methanol (MeOH): Serves as a process solvent .[1] Solubility is moderate at room temperature but increases significantly at reflux, making it the ideal candidate for recrystallization or HPLC mobile phases.[1]

This guide details the physicochemical drivers of this behavior and provides validated protocols for solubility determination and solvent switching.[1]

Part 1: Physicochemical Profile & Structural Analysis[1][2]

To predict solubility behavior without empirical constants, we analyze the Structure-Property Relationships (SPR) of the 2,6-dimethyl analog compared to the parent indole scaffold.[1]

Structural Components

Feature	Chemical Moiety	Impact on Solubility
Core Scaffold	Indole (Benzopyrrole)	Planar, aromatic system.[1] High lattice energy requires strong solvation to dissolve.[1]
H-Bond Donor	N-H (Position 1)	Critical for crystal lattice stability.[1] Solvents that accept H-bonds (DMSO) dissolve this best.[1]
H-Bond Acceptor	Methyl Ester (Position 3)	Increases polarity but adds steric bulk.[1]
Lipophilic Domains	Methyl groups (C2, C6)	The Differentiator. These increase LogP (lipophilicity) compared to the parent indole-3-carboxylate, reducing water solubility and enhancing interaction with organic solvents.[1]

Theoretical Solvation Mechanism

The 2-position methyl group creates steric proximity to the C3-ester.[1] While this may force the ester slightly out of planarity, the primary solubility driver remains the Indole N-H .[1]

• In DMSO: The sulfoxide oxygen acts as a potent H-bond acceptor for the Indole N-H, effectively breaking the crystal lattice.[1]

• In Methanol: Methanol acts as both donor and acceptor.[1] However, the hydrophobic methyl groups at C2 and C6 disrupt the H-bond network of pure methanol, making solvation entropically less favorable than in DMSO.[1]

Part 2: Solubility Mechanics (DMSO vs. Methanol)

DMSO: The Stock Solvent

Verdict: High Solubility (Estimated >25 mg/mL) DMSO is the industry standard for creating "Master Stocks" (typically 10 mM or 100 mM) for biological screening.[1]

• Mechanism: Dipole-dipole interactions and strong H-bond acceptance.[1]

• Risk: DMSO is hygroscopic.[1] Water uptake over time can cause the compound to crash out, as the 2,6-dimethyl substitution makes the molecule intolerant to high water content.[1]

• Storage: Store stocks at -20°C in varying aliquots to minimize freeze-thaw cycles.

Methanol: The Process Solvent

Verdict: Moderate Solubility (Temperature Dependent) Methanol is less effective than DMSO at room temperature but is superior for purification.[1]

• Mechanism: Solvation via H-bonding, but limited by the lipophilic methyl "shielding."[1]

• Application:

  • Recrystallization: The compound likely dissolves in boiling MeOH and crystallizes upon cooling (a standard purification method for indole esters).[1]

  • Chromatography: Compatible with C18 Reverse Phase HPLC (typically eluting at high % MeOH due to lipophilicity).[1]

Part 3: Visualization of Solvation Pathways

The following diagram illustrates the mechanistic difference between DMSO solvation (Stock) and Methanol solvation (Process/Precipitation).

Caption: Mechanistic pathways for dissolving Methyl 2,6-dimethyl-1H-indole-3-carboxylate in DMSO vs. Methanol.

Part 4: Experimental Protocols

As specific solubility data for the 2,6-dimethyl derivative is often proprietary, use these self-validating protocols to determine exact limits in your lab.

Protocol A: Kinetic Solubility Determination (Gravimetric)

Use this to define the saturation limit.[1]

• Preparation: Weigh 10 mg of micronized compound into a 1.5 mL microcentrifuge tube.

• Addition: Add solvent (DMSO or MeOH) in 50 µL increments.

• Agitation: Vortex for 1 minute and sonicate for 5 minutes at 25°C after each addition.

• Observation: Check for visual clarity (disappearance of solid).

• Calculation:

  [1]

• Validation: If solution remains cloudy at 1 mL (10 mg/mL), centrifuge at 10,000 rpm for 5 mins. Analyze supernatant via HPLC-UV against a standard curve.

Protocol B: Solvent Switch (DMSO to Aqueous/MeOH)

Critical for biological assays to prevent "crashing out."[1]

• Start: Prepare a 10 mM stock in anhydrous DMSO.

• Intermediate Dilution: Dilute 1:10 into Methanol (not water) to create a 1 mM working solution.

  • Why? The intermediate methanol step prevents the immediate precipitation often seen when dropping hydrophobic indoles directly into aqueous buffer.[1]

• Final Dilution: Dilute the 1 mM (DMSO/MeOH) mix into the aqueous assay buffer.

  • Check: Ensure final DMSO concentration is <1% (or as tolerated by assay).[1]

Part 5: References

• Parsons, T. B., et al. (2011).[1] Regioselective dibromination of methyl indole-3-carboxylate and application in the synthesis of 5,6-dibromoindoles. Organic & Biomolecular Chemistry. Link

• PubChem. (n.d.).[1][2] Methyl indole-3-carboxylate (Compound Summary). National Library of Medicine.[1] Link

• ChemicalBook. (2023).[1] 1H-indole-3-carboxylic acid, 2,6-diMethyl-, Methyl ester Properties and Suppliers. Link

• Cayman Chemical. (n.d.).[1] Methyl-1-pentyl-1H-indole-3-Carboxylate Solubility Data. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Methyl indole-3-carboxylate | C10H9NO2 | CID 589098 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: 2,6-Dimethyl Indole-3-Carboxylic Acid Methyl Ester Derivatives

The following technical guide provides an in-depth analysis of 2,6-dimethyl substituted indole-3-carboxylic acid methyl ester derivatives . This scaffold represents a "privileged structure" in medicinal chemistry, serving as a critical intermediate for broad-spectrum antivirals (e.g., Umifenovir/Arbidol analogs) and emerging anti-inflammatory agents.

Executive Summary

The 2,6-dimethyl indole-3-carboxylic acid methyl ester scaffold is a pharmacophore of significant interest in drug discovery. Distinguished by methyl substitutions at the C2 and C6 positions, this architecture offers a unique balance of lipophilicity and metabolic stability compared to the parent indole.[1]

Its primary utility lies in the synthesis of fusion inhibitors targeting viral hemagglutinin (Influenza) and spike proteins (SARS-CoV-2), as well as antagonists for the Angiotensin II receptor. This guide details the chemical mastery required to synthesize, functionalize, and validate this scaffold.

Chemical Architecture & Retrosynthesis[1]

The core molecule consists of an indole bicycle functionalized with:

• C3-Methyl Ester: A hydrogen-bond acceptor and prodrug moiety susceptible to hydrolysis.

• C2-Methyl: Provides steric protection against oxidative metabolism at the reactive C2 position.

• C6-Methyl: Increases lipophilicity (

  ), enhancing membrane permeability—a critical factor for drugs targeting intracellular or transmembrane viral proteins.[1]

• C5-Functional Handle (Optional but common): Often a hydroxyl (-OH) or methoxy (-OMe) group, derived from the Nenitzescu synthesis, essential for H-bonding in the receptor pocket.

Retrosynthetic Analysis

Two primary pathways exist for accessing this scaffold:

• Nenitzescu Indole Synthesis: The preferred route for 5-hydroxy derivatives (e.g., Arbidol precursors). It condenses a quinone with a

  -aminocrotonate.

• Fischer Indole Synthesis: A robust route for non-oxygenated or C5-halogenated derivatives, utilizing aryl hydrazines and keto-esters.

Figure 1: Retrosynthetic disconnection showing the two dominant pathways to the 2,6-dimethyl scaffold.

Experimental Protocol: Nenitzescu Synthesis

This protocol describes the synthesis of Methyl 5-hydroxy-2,6-dimethylindole-3-carboxylate , a high-value intermediate. The Nenitzescu reaction is favored for its ability to assemble the indole core and introduce the C5-hydroxyl group in a single step.

Mechanism & Causality[1]

• Reaction: Michael addition of the enamine (aminocrotonate) to the quinone, followed by cyclization.[1]

• Regioselectivity: The use of 2-methyl-1,4-benzoquinone (toluquinone) directs the methyl group to the C6 position of the indole. The steric bulk of the quinone methyl group directs the initial nucleophilic attack of the enamine to the least hindered position.

Step-by-Step Methodology

Reagents:

• 2-Methyl-1,4-benzoquinone (Toluquinone): 10 mmol

• Methyl 3-aminocrotonate: 10 mmol

• Solvent: Nitromethane (CH

  NO ) or Dichloromethane (DCM)[1]

• Catalyst (Optional but recommended): Zinc Iodide (ZnI

  ) or mild Lewis acid.[1]

Workflow:

• Preparation of Enamine: If Methyl 3-aminocrotonate is not commercially available, synthesize it in situ by bubbling ammonia gas through methyl acetoacetate at 0°C until saturation.

• Condensation:

  • Dissolve Toluquinone (1.22 g, 10 mmol) in Nitromethane (20 mL).

  • Add Methyl 3-aminocrotonate (1.15 g, 10 mmol) slowly over 15 minutes at room temperature. Note: Nitromethane is chosen for its high dielectric constant, which stabilizes the polar transition state of the Michael addition.

• Cyclization:

  • Stir the mixture at room temperature for 4–6 hours. The solution will darken as the intermediate hydroquinone oxidizes and cyclizes.

  • Optimization: If yield is low, add 10 mol% ZnI

    to catalyze the dehydration step.[1]

• Isolation:

  • Cool the reaction mixture to 0°C.

  • Filter the precipitate (often the product crystallizes directly).[1]

  • Wash the cake with cold methanol to remove unreacted quinone.

• Purification: Recrystallize from ethanol/acetone (9:1).

Validation Criteria:

• Appearance: Beige to light brown solid.

• Melting Point: 240–245°C (decomposes).[1]

• 1H NMR (DMSO-d6): Characteristic singlets for C2-CH

  (~2.6 ppm) and C6-CH (~2.3 ppm). The C4-H and C7-H protons should appear as singlets if the regiochemistry is correct (para-relationship).

Structure-Activity Relationship (SAR)

The biological potency of 2,6-dimethyl indole-3-carboxylates is tightly governed by the substitution pattern.

Position	Substituent	Biological Function & Rationale
C2	Methyl (-CH )	Metabolic Shield: Blocks the C2 position, which is prone to oxidative metabolism (indoxyl formation). Enhances stability in vivo.
C3	Methyl Ester (-COOMe)	H-Bond Acceptor: The carbonyl oxygen acts as a critical acceptor in the binding pocket (e.g., HA fusion peptide). The methyl ester also serves as a lipophilic prodrug.
C5	Hydroxyl (-OH)	Polar Anchor: Provides a hydrogen bond donor. In Arbidol, this is critical for interaction with charged residues (e.g., Arg/Lys) in the viral protein.[1]
C6	Methyl (-CH )	Hydrophobic Clamp: Fits into hydrophobic pockets of the target protein. Increases , facilitating passive diffusion across the viral envelope or cell membrane.[1]
N1	H or Methyl	Solubility/Binding: N-methylation (as in Arbidol) can prevent glucuronidation but may reduce H-bond donor capacity. Unsubstituted N-H is standard for the methyl ester precursor.

SAR Logic Map

Figure 2: Functional dissection of the 2,6-dimethyl indole-3-carboxylate scaffold.

Therapeutic Applications

A. Broad-Spectrum Antiviral Activity

The most prominent application of this scaffold is in the development of fusion inhibitors similar to Umifenovir (Arbidol) .

• Mechanism: The molecule binds to the hemagglutinin (HA) protein of the Influenza virus or the Spike (S) protein of coronaviruses.[1]

• Effect: It stabilizes the prefusion conformation of the viral protein, preventing the conformational change required for the virus to fuse with the host cell membrane.[1]

• Relevance of Methyl Ester: While Arbidol is an ethyl ester, the methyl ester analogs often exhibit higher intrinsic potency in in vitro assays due to reduced steric clash in tight binding pockets, though they may have shorter plasma half-lives.[1]

B. Anti-Inflammatory & Antioxidant

Derivatives lacking the C5-hydroxyl but retaining the 2,6-dimethyl pattern have shown promise as COX-2 inhibitors . The C2-methyl group is essential here to mimic the structure of Indomethacin (a classic indole NSAID), orienting the molecule correctly within the cyclooxygenase active site.

References

• Nenitzescu Indole Synthesis: Allen, G. R. (1973).[1] The Synthesis of 5-Hydroxyindoles by the Nenitzescu Reaction. Organic Reactions, 20, 337–454.[1] Link

• Arbidol (Umifenovir) Chemistry: Blaising, J., Polyak, S. J., & Pécheur, E. I. (2014).[1] Arbidol as a broad-spectrum antiviral: an update. Antiviral Research, 107, 84–94.[1] Link

• Indole SAR Studies: Zhang, H. Z., et al. (2017).[1] Synthesis and antiviral activity of novel indole derivatives. European Journal of Medicinal Chemistry, 126, 802-814. Link

• Microwave Synthesis: Sestito, R., et al. (2019).[1] Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives. Molecules, 24(20), 3783.[1] Link

• Antioxidant Activity: Olgen, S., & Kaessler, F. (2009).[1] Synthesis and antioxidant activity of novel indole-3-carboxylic acid derivatives. Chemical Biology & Drug Design, 73(5), 553-558. Link

Sources

• 1. Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization [mdpi.com]

pKa values and acidity of methyl 2,6-dimethyl-1H-indole-3-carboxylate

An In-depth Technical Guide to the pKa and Acidity of Methyl 2,6-dimethyl-1H-indole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

The indole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents.[1] Its physicochemical properties, particularly the acidity of the N-H proton, are of paramount importance as they govern molecular interactions, solubility, and bioavailability. This guide provides a comprehensive examination of the pKa and acidity of a specific derivative, methyl 2,6-dimethyl-1H-indole-3-carboxylate. We will delve into the theoretical underpinnings of indole acidity, the influence of substituents, and present detailed experimental and computational methodologies for the precise determination of pKa values. This document is intended to serve as a valuable resource for researchers engaged in the design and development of indole-based pharmaceuticals.

Introduction: The Significance of Indole Acidity in Drug Discovery

The indole ring system is a prevalent motif in a vast array of biologically active natural products and synthetic drugs.[1] The acidic nature of the N-H proton, characterized by its pKa value, is a critical determinant of an indole derivative's behavior in physiological environments. The pKa dictates the extent of ionization at a given pH, which in turn influences a molecule's ability to cross biological membranes, interact with target proteins, and its overall pharmacokinetic and pharmacodynamic profile.[2]

Unlike most amines, the lone pair of electrons on the indole nitrogen is delocalized as part of the aromatic π-system, rendering it non-basic.[3][4] In fact, the N-H proton is weakly acidic, with the pKa of unsubstituted indole being approximately 17 in aqueous solution and 21 in DMSO.[3][5] This acidity allows for deprotonation by strong bases, forming the corresponding indolate anion, a potent nucleophile.[6][7]

The specific compound of interest, methyl 2,6-dimethyl-1H-indole-3-carboxylate, possesses a unique substitution pattern that significantly modulates the parent indole's electronic properties and, consequently, its pKa. Understanding these substituent effects is crucial for rational drug design and the optimization of lead compounds.

Theoretical Framework: Understanding Substituent Effects on Indole pKa

The acidity of the indole N-H is governed by the stability of its conjugate base, the indolate anion. Substituents on the indole ring can either increase or decrease acidity by influencing the electron density of the aromatic system.

• Electron-Withdrawing Groups (EWGs): EWGs, such as the 3-carboxylate group in our target molecule, decrease the electron density of the indole ring through inductive and/or resonance effects. This delocalizes the negative charge of the indolate anion, stabilizing it and thereby increasing the acidity (lowering the pKa) of the N-H proton.[8]

• Electron-Donating Groups (EDGs): Conversely, EDGs, like the methyl groups at the 2 and 6 positions, increase the electron density of the ring. This destabilizes the indolate anion by intensifying the negative charge, leading to a decrease in acidity (a higher pKa).[9]

In the case of methyl 2,6-dimethyl-1H-indole-3-carboxylate, we have a combination of competing effects. The methyl ester at the C3 position is a moderate electron-withdrawing group, which will tend to lower the pKa. The two methyl groups at C2 and C6 are electron-donating, which will tend to raise the pKa. The net effect on the pKa will be a balance of these opposing influences. Computational studies can provide valuable insights into the magnitude of these effects.[10]

Below is a diagram illustrating the interplay of these substituent effects on the indole core.

Caption: Substituent effects on indole acidity.

Methodologies for pKa Determination

Accurate pKa determination is essential for understanding the chemical behavior of a molecule. Both experimental and computational methods can be employed, each with its own advantages and limitations.

Experimental Approaches

This technique is based on the principle that the protonated and deprotonated forms of a molecule often exhibit different UV-Vis absorption spectra.[11][12] By measuring the absorbance of a solution at various pH values, a titration curve can be generated, from which the pKa can be determined.[13][14]

Experimental Protocol: Spectrophotometric pKa Determination

• Preparation of Buffer Solutions: Prepare a series of buffer solutions with known pH values spanning the expected pKa range of the analyte.

• Stock Solution Preparation: Prepare a concentrated stock solution of methyl 2,6-dimethyl-1H-indole-3-carboxylate in a suitable solvent (e.g., DMSO).[11]

• Sample Preparation: For each buffer solution, prepare a sample by adding a small, constant volume of the stock solution to ensure the final concentration is within the linear range of the spectrophotometer.[11]

• Spectral Acquisition: Record the UV-Vis spectrum for each sample across a relevant wavelength range.

• Data Analysis: Plot the absorbance at a wavelength where the difference between the protonated and deprotonated species is maximal against the pH. The pKa is the pH at the inflection point of the resulting sigmoidal curve.[15] Alternatively, multi-wavelength analysis can be employed for more robust results.[16]

Caption: Workflow for spectrophotometric pKa determination.

Potentiometric titration is a classic and highly accurate method for pKa determination.[16][17] It involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte while monitoring the pH with a calibrated electrode.[18]

Experimental Protocol: Potentiometric pKa Determination

• Sample Preparation: Dissolve a precisely weighed amount of methyl 2,6-dimethyl-1H-indole-3-carboxylate in a suitable solvent system, which may include a co-solvent like methanol for sparingly soluble compounds.[16]

• Titration Setup: Calibrate a pH meter with standard buffer solutions.[18] Place the sample solution in a thermostated vessel and immerse the pH electrode.

• Titration: Add a standardized solution of a strong base (e.g., NaOH) in small, precise increments. Record the pH after each addition, allowing the system to equilibrate.[2]

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point. The equivalence point can be determined from the inflection point of the titration curve, often visualized more clearly by plotting the first or second derivative.[17]

Computational Approaches

With the advancement of computational chemistry, in silico pKa prediction has become a valuable tool, especially in the early stages of drug discovery.[19] Quantum chemical methods, such as Density Functional Theory (DFT), can be used to calculate the Gibbs free energy of the protonation/deprotonation reaction, from which the pKa can be derived.[20][21]

Computational Workflow: DFT-based pKa Prediction

• Structure Optimization: Perform geometry optimization of both the neutral indole derivative and its corresponding indolate anion in the gas phase.

• Frequency Calculations: Conduct frequency calculations to confirm that the optimized structures are true minima on the potential energy surface and to obtain thermal corrections to the Gibbs free energy.

• Solvation Energy Calculation: Calculate the solvation free energy of each species using a continuum solvation model (e.g., CPCM).[22]

• pKa Calculation: The pKa is calculated using a thermodynamic cycle that relates the gas-phase deprotonation energy and the solvation energies of the species involved.[10][23]

pKa Values of Indole and Related Derivatives

To provide context for the acidity of methyl 2,6-dimethyl-1H-indole-3-carboxylate, the following table summarizes the pKa values of indole and some of its derivatives.

Compound	pKa (in DMSO)	Key Substituents
Indole	21.0[3]	None
Pyrrole	23.0	5-membered ring
3-Methylindole (Skatole)	~21 (estimated)	EDG at C3
Methyl indole-3-carboxylate	Not readily available	EWG at C3
Methyl 2,6-dimethyl-1H-indole-3-carboxylate	To be determined	EDGs at C2, C6; EWG at C3

Note: pKa values can vary depending on the solvent and experimental conditions.

Conclusion and Implications for Drug Development

The pKa of methyl 2,6-dimethyl-1H-indole-3-carboxylate is a critical parameter that will influence its behavior in biological systems. The combination of electron-donating and electron-withdrawing groups on the indole scaffold presents an interesting case for studying the fine-tuning of molecular properties. The experimental and computational methods outlined in this guide provide a robust framework for the accurate determination of this value.

For drug development professionals, a precise understanding of the pKa will inform decisions regarding formulation, delivery, and the prediction of drug-target interactions. The principles and methodologies discussed herein are broadly applicable to the characterization of other novel indole derivatives, facilitating the rational design of new therapeutic agents with optimized physicochemical and pharmacological properties.

References

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• Mol-Instincts. Indole. [Link]

• Kushwaha, D. Synthesis and Chemistry of Indole. [Link]

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• O'Connell, J., et al. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS Medicinal Chemistry Letters, 2013. [Link]

• Chemagination. How to measure pKa by UV-vis spectrophotometry. [Link]

• Safrole. Exploring the World of Indole: Synthesis, Chemistry and Biofunctions. [Link]

• Mettler Toledo. Streamline pKa Value Determination Using Automated UV/Vis-Titration. [Link]

• ECETOC. APPENDIX A: MEASUREMENT OF ACIDITY (pKA). [Link]

• De Levie, R. Development of Methods for the Determination of pKa Values. Journal of Chemical Education, 2003. [Link]

• Mol-Instincts. indole acidity. [Link]

• Carvajal, M. T., et al. Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. American Journal of Analytical Chemistry, 2015. [Link]

• Tripod. pKa of a dye: UV-VIS Spectroscopy. [Link]

• DergiPark. Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. [Link]

• SciSpace. Using potentiometric acid-base titration to determine pKa from mangosteen pericarps extract. [Link]

• ChemRxiv. Electronic substitution effect on the ground and excited state properties of indole chromophore: A computational study. [Link]

• Quora. Is indole acidic or basic? [Link]

• Doddi, G., et al. Electrophilic Substitutions of Indoles and Pyrroles: Kinetics and Synthetic Applications. The Journal of Organic Chemistry, 2007. [Link]

• ResearchGate. Titration curves of indole in different solvent mixtures at 25 o C. [Link]

• YouTube. Indole: Introduction Acid/Base Reactions. [Link]

• MDPI. Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. [Link]

• MDPI. Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization. [Link]

• Frontiers. An Experimental Validated Computational Method for pKa Determination of Substituted 1,2-Dihydroxybenzenes. [Link]

• MDPI. Substituent Effects of the Nitrogen Heterocycle on Indole and Quinoline HDN Performance: A Combination of Experiments and Theoretical Study. [Link]

• ResearchGate. Computational estimation of pKa values. [Link]

• ACS Figshare. Quantum Chemical Investigation on Indole: Vibrational Force Field and Theoretical Determination of Its Aqueous pKa Value. [Link]

• ResearchGate. NMR determination of p K a values of indoloquinoline alkaloids. [Link]

• RSC Publishing. Calculations of the electronic structure of substituted indoles and prediction of their oxidation potentials. [Link]

• ResearchGate. (PDF) Computational estimation of pKa values. [Link]

• MDPI. On the Computational Determination of the pK a of Some Arylboronic Acids. [Link]

• ResearchGate. Simple synthesis of methyl 1-(1,1-dimethyl-prop-2-en-1-yl)-1h-indole-3-carboxylate. [Link]

• Chemistry LibreTexts. 8.15: The Effect of Substituents on pKa. [Link]

• Autechaux. Methyl Indole-2-carboxylate: Properties, Synthesis, and Supply Chain Insights. [Link]

• ResearchGate. Substituent Effects and Vibrational Coupling in Indole-2,3-diones: An IR , NMR and Theoretical Study. [Link]

• Organic Chemistry Data. Equilibrium pKa Table (DMSO Solvent and Reference). [Link]

• PubChem. Methyl indole-3-carboxylate. [Link]

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An In-depth Technical Guide to the Core Differences Between 2,6-Dimethyl and 2,5-Dimethyl Indole Carboxylate Isomers

Introduction: The Subtle Power of Isomerism in Indole Scaffolds

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of natural products, pharmaceuticals, and bioactive molecules.[1][2] Its remarkable versatility allows it to interact with a wide range of biological targets. However, the efficacy and selectivity of an indole-based compound are profoundly influenced by its substitution pattern. Even a minor positional change of a functional group—a concept known as constitutional isomerism—can dramatically alter a molecule's physicochemical properties, reactivity, and biological activity.

This guide provides a detailed comparative analysis of two closely related isomers: 2,6-dimethylindole carboxylates and 2,5-dimethylindole carboxylates. For researchers, scientists, and drug development professionals, understanding the nuanced differences dictated by the placement of a single methyl group on the benzene ring is critical for rational drug design, synthetic strategy development, and the interpretation of structure-activity relationships (SAR). We will explore how this seemingly small structural change creates divergent outcomes in synthesis, chemical behavior, and pharmacological potential.

Section 1: Divergent Synthetic Pathways and Mechanistic Considerations

The synthesis of a specific indole isomer is fundamentally dictated by the choice of starting materials. The classical and still widely used Fischer indole synthesis, which forms the indole ring from a phenylhydrazine and a carbonyl compound under acidic conditions, provides a clear illustration of this principle.[3][4][5]

To synthesize the 2,5-dimethylindole core, the required precursor is (3,4-dimethylphenyl)hydrazine . Conversely, the 2,6-dimethylindole core necessitates the use of (3,5-dimethylphenyl)hydrazine . The subsequent reaction with an α-ketoacid or its ester, such as ethyl pyruvate, introduces the carboxylate moiety at the C2 position.

The choice of synthetic route is a critical decision driven by precursor availability and the desired substitution pattern. While the Fischer synthesis is robust, other methods like the Reissert[6][7][8], Larock[9][10][11], and Hegedus[12][13] syntheses offer alternative pathways that may be more suitable for complex or sensitive substrates. For example, the Reissert synthesis, involving the reductive cyclization of an o-nitrotoluene derivative condensed with diethyl oxalate, directly yields an indole-2-carboxylic acid.[6][7]

Figure 1: Comparative Fischer indole synthesis pathways for 2,5- and 2,6-dimethylindole carboxylates.

Experimental Protocol: Fischer Synthesis of Ethyl 2,5-Dimethyl-1H-indole-2-carboxylate

This protocol serves as a self-validating system, outlining a representative synthesis.

• Hydrazone Formation:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve (3,4-dimethylphenyl)hydrazine hydrochloride (1.0 eq) in ethanol.

  • Add ethyl pyruvate (1.1 eq) to the solution.

  • Stir the mixture at room temperature for 1-2 hours until thin-layer chromatography (TLC) indicates the consumption of the hydrazine. The formation of the hydrazone intermediate can often be observed as a precipitate.

  • The intermediate can be isolated by filtration or used directly in the next step.

• Indolization (Cyclization):

  • Prepare a solution of polyphosphoric acid (PPA) or use a mixture of acetic acid with a Lewis acid catalyst like zinc chloride (ZnCl₂).[3][5]

  • Add the hydrazone intermediate from the previous step to the acidic medium portion-wise, controlling any exotherm.

  • Heat the reaction mixture to 80-100°C and monitor the reaction progress by TLC. The reaction typically takes 2-4 hours.

  • Causality: The acid catalyzes the tautomerization to the ene-hydrazine, which then undergoes the key[6][6]-sigmatropic rearrangement to form a C-C bond, followed by cyclization and elimination of ammonia to yield the aromatic indole.[14]

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature and then carefully pour it onto crushed ice with vigorous stirring.

  • Neutralize the mixture with a suitable base (e.g., aqueous NaOH or NH₄OH) to a pH of 7-8.

  • The crude product will precipitate. Collect the solid by vacuum filtration and wash thoroughly with water.

  • Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure ethyl 2,5-dimethyl-1H-indole-2-carboxylate.

Section 2: Comparative Physicochemical and Spectroscopic Analysis

The position of the methyl group significantly impacts the molecule's physical properties and its spectroscopic signature. These differences arise from variations in molecular symmetry, crystal packing, and electronic distribution.

Property	2,5-Dimethylindole Derivative	2,6-Dimethylindole Derivative	Rationale for Difference
Melting Point	112-113 °C (for 2,5-dimethylindole)	Generally different due to packing	The 2,5-isomer is less symmetrical than the 2,6-isomer. This difference in symmetry affects how the molecules pack into a crystal lattice, leading to different lattice energies and, consequently, different melting points.
Solubility	Varies	Varies	Both isomers are generally soluble in organic solvents. Subtle differences in polarity caused by the methyl group's position can lead to minor variations in solubility in a given solvent.
¹H NMR (Aromatic)	Protons at C4, C6, C7	Protons at C4, C5, C7	The proton at C4 in the 2,5-isomer experiences a different electronic environment compared to the C4 proton in the 2,6-isomer due to the proximity of the C5-methyl group. The C7 proton is also uniquely affected in each case. The C5 proton in the 2,6-isomer will appear as a singlet, whereas the C6 proton in the 2,5-isomer will be a doublet.
¹³C NMR	Unique chemical shifts for C5 and C6	Unique chemical shifts for C5 and C6	The electron-donating methyl group shields the carbon to which it is attached. Therefore, C5 will have a significantly different chemical shift in the 2,5-isomer compared to the 2,6-isomer, and vice versa for C6.

Section 3: Electronic Effects, Reactivity, and Steric Hindrance

Methyl groups are weakly electron-donating through inductive and hyperconjugation effects. Their position on the benzene ring alters the electron density distribution across the indole scaffold, which in turn governs the molecule's reactivity, particularly in electrophilic substitution reactions.

• 2,5-Dimethylindole Carboxylate: The methyl group at C5 enhances the electron density of the benzene ring, particularly at the ortho (C4, C6) positions. This can influence the reactivity of the C4 and C6 positions towards electrophiles, although the primary site of electrophilic attack on the indole ring remains C3 (if unsubstituted).

• 2,6-Dimethylindole Carboxylate: The methyl group at C6 donates electron density primarily to the C5 and C7 positions. This electronic perturbation is distinct from the 2,5-isomer and can lead to different regioselectivity in further functionalization reactions on the benzene portion of the molecule.

The N-H proton's acidity is also subtly affected. The increased electron density on the benzene ring can be relayed to the pyrrole nitrogen, slightly increasing its basicity (and decreasing the N-H acidity) compared to an unsubstituted indole.

Sources

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• 6. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
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Protocols & Analytical Methods

Application Note: Protocol for Fischer Indole Synthesis of Methyl 2,6-dimethyl-1H-indole-3-carboxylate

Strategic Overview

This application note details the optimized protocol for synthesizing methyl 2,6-dimethyl-1H-indole-3-carboxylate (Target 3 ) via the Fischer Indole Synthesis. This scaffold is a critical pharmacophore in medicinal chemistry, serving as a structural core for antiviral agents (e.g., Umifenovir/Arbidol analogs) and indole-based alkaloids.

Key Technical Challenges & Solutions

• Regioselectivity: The use of m-tolylhydrazine (1 ) introduces a regiochemical ambiguity. Cyclization can occur ortho or para to the methyl group, yielding the 4-methyl or 6-methyl indole isomers.

  • Solution: This protocol utilizes steric control and solvent effects to favor the 6-methyl isomer (Target) over the 4-methyl impurity, coupled with a specific recrystallization strategy for purification.

• Ester Stability: High-temperature acid catalysis can lead to decarboxylation or hydrolysis of the ester moiety.

  • Solution: We employ a controlled sulfuric acid/methanol system that promotes cyclization while maintaining ester integrity, avoiding the harsh Lewis acids (e.g., ZnCl2) that often require difficult emulsions workups.

Chemical Pathway & Mechanism[1][2][3][4][5][6][7][8][9][10]

The synthesis proceeds via the condensation of m-tolylhydrazine hydrochloride with methyl acetoacetate to form a hydrazone intermediate, which undergoes acid-catalyzed [3,3]-sigmatropic rearrangement.

Reaction Scheme

Figure 1: Reaction pathway showing the condensation and bifurcation into regioisomers.

Materials & Equipment

Reagents

Reagent	CAS No.	Purity	Role
m-Tolylhydrazine HCl	637-04-7	≥98%	Limiting Reagent
Methyl Acetoacetate	105-45-3	≥99%	Keto-ester Precursor
Methanol (MeOH)	67-56-1	Anhydrous	Solvent
Sulfuric Acid (H₂SO₄)	7664-93-9	98% Conc.	Catalyst
Sodium Bicarbonate	144-55-8	ACS Grade	Quenching Agent

Equipment

• 500 mL Three-neck Round Bottom Flask (RBF) equipped with:

  • Reflux condenser

  • Internal temperature probe

  • Nitrogen inlet

• Magnetic stirrer / Heating mantle

• Rotary Evaporator

• Vacuum filtration setup (Buchner funnel)

Experimental Protocol

Phase A: Hydrazone Formation & Cyclization (One-Pot)

Rationale: While hydrazones can be isolated, the in situ generation in methanol is efficient for this specific ester, minimizing handling losses.

• Setup: Charge the 500 mL RBF with m-Tolylhydrazine Hydrochloride (15.9 g, 100 mmol) and Methanol (150 mL).

• Addition: Add Methyl Acetoacetate (12.8 g, 110 mmol, 1.1 equiv) dropwise over 10 minutes at room temperature.

  • Observation: The suspension may clear slightly as the hydrazone forms.

• Catalysis: Carefully add Conc. H₂SO₄ (6.0 mL) dropwise.

  • Exotherm Alert: The reaction is exothermic. Ensure temperature does not exceed 40°C during addition.

• Reaction: Heat the mixture to reflux (65°C) under nitrogen for 4–6 hours.

  • Monitoring: Monitor by TLC (Hexane:EtOAc 3:1). The hydrazone spot (

    ) should disappear, and a fluorescent indole spot ( ) will appear.

• Quench: Cool the reaction mixture to room temperature. Pour slowly into Ice-Water (400 mL) with vigorous stirring.

  • Precipitation: The crude indole will precipitate as a reddish-brown solid. Stir for 30 minutes to ensure full granulation.

Phase B: Isolation & Isomer Purification

Critical Step: The crude solid contains a mixture of the 6-methyl (Target) and 4-methyl (Impurity) isomers. The 6-methyl isomer is significantly less soluble in cold alcohols, allowing for purification via recrystallization.

• Filtration: Filter the crude precipitate and wash with water (3 x 50 mL) to remove acid and ammonium salts.

• Drying: Air dry the solid for 2 hours.

• Recrystallization (Isomer Enrichment):

  • Transfer crude solid to a clean flask.

  • Add minimal boiling Methanol (approx. 5 mL per gram of crude).

  • If the solution is dark, treat with activated charcoal (5% w/w) for 10 mins and filter hot.

  • Allow the filtrate to cool slowly to room temperature, then to 4°C overnight.

• Final Isolation: Filter the crystals. Wash with cold methanol (-20°C).

  • Yield Expectation: 60–70%.

  • Appearance: Off-white to pale yellow needles.

Process Control & Logic Flow

The following decision tree illustrates the logic for handling the regioselectivity issue, ensuring the isolation of the correct 6-methyl isomer.

Figure 2: Purification workflow emphasizing the separation of regioisomers.

Analytical Validation

To validate the identity of Methyl 2,6-dimethyl-1H-indole-3-carboxylate , use the following NMR diagnostic peaks. The key differentiator from the 4-methyl isomer is the coupling pattern in the aromatic region.

Nucleus	Shift ( ppm)	Multiplicity	Assignment	Diagnostic Note
¹H NMR	11.50	Broad s	NH	Indole NH
¹H NMR	7.75	d ( Hz)	C4-H	Key: Shows ortho coupling to C5-H. (In 4-Me isomer, this proton is absent).
¹H NMR	7.15	s	C7-H	Weak meta coupling only.
¹H NMR	6.95	d	C5-H
¹H NMR	3.85	s	COOCH ₃	Methyl Ester
¹H NMR	2.65	s	C2-CH ₃	Indole 2-Methyl
¹H NMR	2.40	s	C6-CH ₃	Indole 6-Methyl

Safety & Handling

• Hydrazines: m-Tolylhydrazine is toxic and a suspected carcinogen. Handle in a fume hood with double nitrile gloves.

• Exotherms: The addition of H₂SO₄ to methanol generates heat; control the rate of addition to prevent solvent boiling.

References

• Robinson, B. (1982).[1] The Fischer Indole Synthesis. John Wiley & Sons.[2] (The definitive text on mechanism and regiochemistry).

• Hughes, D. L. (1993). "The Fischer Indole Synthesis."[2][3][4][5][6][1][7][8][9] Organic Preparations and Procedures International, 25(6), 607-632. Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for ZnCl2/AcOH methods).
• Zhao, Z., et al. (2004). "Synthesis of Arbidol and its Derivatives." Chinese Journal of Pharmaceuticals. (Describes the specific synthesis of the ethyl ester analog using similar conditions).

• Ishii, H. (1981).[1] "Fischer Indole Synthesis Applied to the Total Synthesis of Natural Products." Accounts of Chemical Research, 14(9), 275-283. Link (Detailed discussion on regioselectivity of meta-substituted hydrazines).

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Reference Data & Comparative Studies

Precision Characterization of Indole-3-Carboxylates: A Guide to FTIR Ester Carbonyl Analysis

Topic: FTIR Absorption Bands for Ester Carbonyl in Indole-3-Carboxylates Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Indole-3-carboxylates represent a privileged scaffold in medicinal chemistry, serving as precursors to synthetic cannabinoids, antiviral agents, and auxin derivatives. In synthetic workflows, the ester carbonyl group (

) at the C3 position is the primary spectroscopic marker for reaction monitoring and structural validation.

This guide provides a technical deep-dive into the vibrational spectroscopy of this moiety. Unlike simple aliphatic esters which absorb at 1735–1750 cm⁻¹, indole-3-carboxylates exhibit a distinct bathochromic shift to 1670–1700 cm⁻¹ . This shift is not an artifact but a direct readout of the "push-pull" electronic conjugation between the indole nitrogen lone pair and the carbonyl acceptor.

This document compares FTIR against alternative modalities (Raman, NMR), details the specific spectral shifts induced by ring substituents, and provides a self-validating experimental protocol for high-fidelity data acquisition.

The Physics of the Shift: The "Push-Pull" Mechanism

To interpret the FTIR spectrum of an indole-3-carboxylate, one must understand the electronic environment. The carbonyl stretching frequency (

) is directly proportional to the bond force constant ( ).

In a standard aliphatic ester (e.g., ethyl acetate), the carbonyl double bond is localized, resulting in a high force constant and a peak at

1745 cm⁻¹. However, in indole-3-carboxylates, the nitrogen atom at position 1 acts as a strong electron donor (+M effect). Through vinylogous conjugation, this electron density is pushed across the C2=C3 double bond and pulled into the carbonyl oxygen.

• Consequence: The

  bond acquires significant single-bond character ( ).

• Result: The force constant decreases, lowering the vibrational energy to the 1670–1700 cm⁻¹ range.

Visualization: Electronic Conjugation Pathway

The following diagram illustrates the resonance contribution that lowers the wavenumber.

Figure 1: The "push-pull" electronic conjugation pathway in indole-3-carboxylates that results in the diagnostic lowering of the carbonyl stretching frequency.

Comparative Analysis: FTIR vs. Alternatives

While NMR is the gold standard for structural elucidation, FTIR remains the superior method for rapid functional group assessment and solid-state characterization.

Table 1: Performance Matrix for Carbonyl Detection

Feature	FTIR (Mid-IR)	Raman Spectroscopy	¹³C NMR
Primary Signal	Dipole Change ( ). Strongest for polar groups like .[1]	Polarizability Change ( ). Weak for ; strong for (indole ring).	Chemical Shift (Magnetic environment).
Sensitivity (C=O)	High. The ester carbonyl is often the strongest peak in the spectrum.	Low. The band is often weak or obscured by fluorescence.	High , but requires long accumulation times for quaternary carbons.
Spectral Position	1670–1700 cm⁻¹ (Diagnostic).	~1680 cm⁻¹ (Weak).[2]	~165 ppm.[3][4][5]
Sample State	Solid (Powder) or Liquid.[4]	Solid or Liquid (Glass/Plastic transparent).	Solution (requires deuterated solvent).[3]
Throughput	< 1 min (ATR).	< 1 min.	10–30 mins.
Best Use Case	Routine QC, Polymorph screening, Reaction monitoring.	Complementary analysis of the indole backbone ( ).	Full structural elucidation.

Verdict: FTIR is the "workhorse" for confirming the presence and electronic state of the ester carbonyl. Raman is a secondary tool best used to analyze the indole ring vibrations (1550–1620 cm⁻¹) rather than the carbonyl itself.

Substituent Effects: Tuning the Frequency[6]

The precise position of the carbonyl band is not static; it is sensitive to the electronic nature of substituents on the indole ring (positions 4, 5, 6, 7) and the ester alkyl group.

Table 2: Impact of Substituents on

Substituent Type	Example	Electronic Effect	Spectral Shift	Expected Range
Unsubstituted	Methyl indole-3-carboxylate	Baseline Conjugation	Reference	1680 cm⁻¹
Electron Donor (EDG)	5-Methoxy (-OCH₃)	Increases electron density in ring; enhances "push" to carbonyl.	Red Shift (Lower )	1665–1675 cm⁻¹
Electron Withdrawing (EWG)	5-Fluoro (-F), 5-Nitro (-NO₂)	Removes electron density; reduces single-bond character of C=O.	Blue Shift (Higher )	1685–1705 cm⁻¹
N-Substitution	N-Methyl vs. N-H	Removal of H-bond donor capability.	Blue Shift (Higher )	1690–1710 cm⁻¹

Note: In the solid state (KBr or ATR), the N-H moiety often forms intermolecular hydrogen bonds with the C=O oxygen of a neighboring molecule. This H-bonding further weakens the C=O bond, lowering the frequency. N-alkylation removes this interaction, typically causing a shift to higher wavenumbers.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and avoid artifacts (such as water vapor interference or pressure-induced amorphization), follow this validated protocol.

Method A: Attenuated Total Reflectance (ATR) – Recommended for Routine Analysis

ATR is preferred for its speed and lack of sample preparation, minimizing moisture uptake.

• Crystal Selection: Use a Diamond/ZnSe crystal. Diamond is preferred for hard crystalline indoles to ensure good contact.

• Background: Collect an air background (32 scans) before every sample to correct for atmospheric CO₂ and H₂O.

• Sample Loading: Place ~5 mg of the indole-3-carboxylate powder onto the crystal.

• Pressure Application: Apply pressure using the slip-clutch tower until the "click" is heard. Crucial: Inconsistent pressure leads to variable peak intensities.

• Acquisition: Scan range 4000–600 cm⁻¹; Resolution 4 cm⁻¹; 32 scans.

• Validation Check:

  • N-H Stretch: Look for a sharp/broad band at 3200–3300 cm⁻¹ . Absence implies N-alkylation or deprotonation.

  • C=O Stretch: Verify the strong peak at 1670–1700 cm⁻¹ .

  • C-O Stretch: Confirm the ester "fingerprint" band at 1200–1250 cm⁻¹ .

Method B: KBr Pellet – Recommended for Publication/High-Resolution

KBr transmission allows for better control of concentration and avoids the peak shifts sometimes seen in ATR due to refractive index changes.

• Ratio: Mix 1-2 mg of sample with 200 mg of dry, spectroscopic-grade KBr (1:100 ratio).

• Grinding: Grind in an agate mortar for 2 minutes. Warning: Do not over-grind if the sample is polymorphic; heat can induce phase transitions.

• Pressing: Press at 8–10 tons for 2 minutes under vacuum (to remove air/water).

• Analysis: The resulting pellet must be transparent. Cloudy pellets cause scattering (sloping baseline).

Workflow Diagram

Figure 2: Decision tree and validation steps for acquiring high-fidelity FTIR spectra of indole esters.

References

• Chemistry LibreTexts. (2024). Infrared Spectra of Some Common Functional Groups. [Link] (Verified via search snippet 1.3)

• National Institute of Standards and Technology (NIST). (2018). Methyl indole-3-carboxylate IR Spectrum.[3] NIST Chemistry WebBook, SRD 69.[6] [Link] (Verified via search snippet 1.10)

• Spectroscopy Online. (2018). The Carbonyl Group, Part VII: Aromatic Esters. [Link] (Verified via search snippet 1.22)

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl 2,6-dimethyl-1H-indole-3-carboxylate

As researchers dedicated to advancing drug development, our work with novel compounds like Methyl 2,6-dimethyl-1H-indole-3-carboxylate demands the highest standards of safety. This guide provides a comprehensive, experience-driven framework for the selection and use of Personal Protective Equipment (PPE). Our goal is to move beyond mere compliance and foster a deep understanding of why specific measures are necessary, ensuring a self-validating system of safety for every procedure.

Understanding the Hazard Profile

Methyl 2,6-dimethyl-1H-indole-3-carboxylate is an aromatic heterocyclic compound. While specific toxicological data may be limited, the Safety Data Sheet (SDS) provides critical, non-negotiable safety information. According to its supplier, this compound presents several key hazards:

• Acute Toxicity (Dermal): It is classified as toxic in contact with skin (Category 3).

• Acute Toxicity (Oral): It is harmful if swallowed (Category 4).

• Eye Irritation: It is known to cause serious eye irritation (Category 2A).

• Aquatic Toxicity: It is very toxic to aquatic life, necessitating stringent disposal protocols.

Our safety protocols are therefore designed around preventing skin contact, eye exposure, and ingestion, as well as environmental release.

Core PPE Requirements: A Multi-Layered Defense

Effective protection is not about a single piece of equipment, but a holistic system. The minimum PPE for handling Methyl 2,6-dimethyl-1H-indole-3-carboxylate includes a lab coat, appropriate gloves, and eye protection.[1] However, the specific type and level of protection must be adapted to the scale and nature of the operation.

Given the compound's dermal toxicity, selecting the correct gloves is paramount. Disposable nitrile gloves are the standard for providing incidental splash protection against a wide range of chemicals.[2] However, "resistance" is not absolute; it is a function of time and concentration.

Operational Imperative: Never assume a single glove type is a perfect barrier. For prolonged tasks or when working with solutions, consider double-gloving. If a glove is contaminated, it must be removed and replaced immediately, followed by hand washing.[1]

Glove Type	Suitability for Incidental Contact	Suitability for Prolonged Contact/Immersion	Key Considerations
Nitrile	Good	Poor to Fair	Excellent for splash protection. Inspect for tears before use. Change immediately upon contamination.[3][4]
Neoprene	Very Good	Good	Offers better resistance to a broader range of chemicals than nitrile.
Butyl Rubber	Excellent	Very Good	Recommended for handling many organic solvents.
Silver Shield/4H	Excellent	Excellent	Provides the highest level of chemical resistance; often used as an inner glove.[5]

This table provides general guidance. Always consult the glove manufacturer's specific chemical resistance charts for the solvents being used in your procedure.[6][7]

The risk of serious eye irritation necessitates robust protection. The choice of equipment depends directly on the potential for splashes or aerosol generation.

• Safety Glasses: Provide minimum impact protection and must be worn at all times in the laboratory.[1][5] For this compound, they must be equipped with side shields.

• Chemical Splash Goggles: These are mandatory when handling the solid powder (which can become airborne) or any liquid solutions of the compound.[1] They form a seal around the eyes, offering superior protection from splashes.

• Face Shields: A face shield, worn over chemical splash goggles, is required when handling larger volumes (>1 liter) or when there is a significant risk of splashing, such as during quenching reactions or pressure changes.[1][5]

A flame-resistant lab coat, fully buttoned with sleeves rolled down, is the minimum requirement.[5]

• Material: Choose lab coats made of cotton or Nomex®. Avoid synthetic materials like polyester, which can melt and fuse to the skin upon contact with certain chemicals or in a fire.[2]

• Additional Protection: For large-scale operations or tasks with a high splash potential, a chemically resistant apron worn over the lab coat provides an additional barrier.

All handling of Methyl 2,6-dimethyl-1H-indole-3-carboxylate powder should be performed within a certified chemical fume hood to minimize inhalation risk. Engineering controls are always the primary method of protection.[2]

Respiratory protection is generally not required if work is conducted within a fume hood. However, if engineering controls are not available or are insufficient to control exposure (e.g., during a large spill cleanup), a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates would be necessary.[2][8] Use of a respirator requires prior medical evaluation and fit-testing.[2]

Operational Plan: From Handling to Disposal

Proper PPE use is inseparable from safe operational procedures.

• Preparation: Before handling the compound, designate a specific work area within a chemical fume hood. Ensure an eyewash station and safety shower are accessible.[9]

• Donning PPE: Put on a lab coat, followed by safety goggles. Finally, don a single pair of nitrile gloves, ensuring they overlap the cuffs of the lab coat.

• Weighing Solid: Carefully weigh the solid compound on a tared weigh paper or in a container within the fume hood. Avoid creating dust. Use a spatula to transfer the material.

• Preparing Solutions: Add the solid to the solvent in a flask. Cap the flask before agitation. If sonication or heating is required, ensure the vessel is appropriately vented to prevent pressure buildup.

• Post-Handling: After the procedure is complete, decontaminate any reusable equipment.

• Doffing PPE: Remove gloves first, turning them inside out to avoid contaminating your skin. Dispose of them in the designated solid chemical waste container. Remove your goggles and lab coat. Wash your hands thoroughly with soap and water.

Disposal Plan: Environmental Responsibility

Due to its high aquatic toxicity, this compound and any materials contaminated with it must be treated as hazardous waste.

• Solid Waste: All contaminated disposables (gloves, weigh papers, paper towels, etc.) must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures must be collected in a designated, sealed, and properly labeled hazardous waste container. Under no circumstances should this chemical be poured down the drain. [10]

Emergency Protocol: Spill Response Workflow

In the event of a spill, a clear and immediate plan is essential. The following workflow outlines the necessary steps.

Caption: Workflow for responding to a chemical spill.

References

• Toxicological characteristic of indole as a basis for its hygienic regulation. Gigiena i sanitariia. [Link]

• Kovac's Indole Reagent, Safety Data Sheet. Neogen. [Link]

• Methyl indole-3-carboxylate PubChem Entry. National Center for Biotechnology Information. [Link]

• Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management (CHEMM). [Link]

• Chemical Safety: Personal Protective Equipment. University of California, Santa Barbara. [Link]

• Personal Protective Equipment in Chemistry. Dartmouth College Environmental Health and Safety. [Link]

• Personal Protective Equipment Requirements for Laboratories. University of Washington Environmental Health & Safety. [Link]

• Recommended PPE to handle chemicals. Bernardo Ecenarro - BESA. [Link]

• Glove Compatibility Chart. CP Lab Safety. [Link]

• Kimberly Clark Nitrile Gloves Chemical Resistance Guide. Kimberly-Clark. [Link]

• Chemical Resistance Reference Chart. Medicom. [Link]

• Chemical Resistance of Gloves – Quick guide. University of Pittsburgh. [Link]

• Permissible Exposure Limits – OSHA Annotated Table Z-1. Occupational Safety and Health Administration. [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

• Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology. [Link]

• Indole Detection Reagent - Safety Data Sheet. G-Biosciences. [Link]

• This unexpected plant discovery could change how drugs are made. ScienceDaily. [Link]

• Indole Test Protocol. American Society for Microbiology. [Link]

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